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Compound of Interest

Compound Name: 1,3-Bis-aminooxy propane

Cat. No.: B1664539

For researchers, scientists, and drug development professionals working with 1,3-Bis-
aminooxy propane (CAS No. 98627-69-1), a reactive and sensitive aminooxy PEG linker,
stringent adherence to safety protocols is paramount. While a comprehensive Safety Data
Sheet (SDS) with detailed quantitative data for this specific compound is not readily available in
public domains, this guide provides essential, immediate safety and logistical information
based on general best practices for handling reactive chemical compounds.

Immediate Safety and Handling Protocol

It is critical to note that aminooxy compounds are known to be highly reactive and sensitive.[1]
Therefore, handling 1,3-Bis-aminooxy propane requires a cautious approach, treating it as a
substance with unknown hazardous potential. The following procedural steps are
recommended:

1. Personal Protective Equipment (PPE): A multi-layered approach to PPE is essential to
minimize exposure risk.

o Eye and Face Protection: Always wear chemical safety goggles that conform to OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166. A face
shield should also be worn to protect against splashes.

o Hand Protection: Wear chemically resistant gloves. Given the lack of specific breakthrough
data, it is advisable to double-glove with compatible materials such as nitrile gloves. Inspect
gloves for any signs of degradation or perforation before and during use.
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o Body Protection: A lab coat is mandatory. For operations with a higher risk of splashes or
spills, consider a chemically resistant apron or suit.

o Respiratory Protection: Work should be conducted in a well-ventilated laboratory, preferably
within a certified chemical fume hood. If there is a risk of generating aerosols or dust, or if
working outside a fume hood, a NIOSH/MSHA or European Standard EN 149 approved
respirator should be used.

2. Engineering Controls:

» Ventilation: All handling of 1,3-Bis-aminooxy propane should occur in a properly functioning
chemical fume hood.

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.

3. Handling Procedures:

e Pre-Use Inspection: Before use, visually inspect the compound for any changes in
appearance or signs of degradation.

» Dispensing: When dispensing, use caution to avoid creating aerosols.
» Compatibility: Avoid contact with strong oxidizing agents.

o Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling
the compound, even if gloves were worn.

Operational and Disposal Plans
Storage:

» Store in a tightly sealed container in a cool, dry, and dark place.
e Long-term storage is recommended at -20°C.[1][2]

e Short-term storage can be at 2-8°C.
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Due to its reactive nature, immediate use upon receipt is highly recommended.[1]

Spill Management:

In the event of a spill, the following step-by-step procedure should be followed:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area
if necessary.

Assess the Spill: Determine the extent and nature of the spill. For large or unmanageable
spills, contact your institution's emergency response team.

Don Appropriate PPE: Before attempting to clean up a small, manageable spill, ensure you
are wearing the appropriate PPE as outlined above.

Containment: For liquid spills, use an inert absorbent material (such as vermiculite, sand, or
commercial sorbent pads) to contain the spill. Do not use combustible materials like paper
towels.

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a
clearly labeled, sealable container for hazardous waste.

Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and
water.

Waste Disposal: All contaminated materials, including gloves and absorbent, must be
disposed of as hazardous waste.

Disposal Plan:

All waste containing 1,3-Bis-aminooxy propane must be treated as hazardous waste.

Dispose of the chemical and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.

Do not dispose of down the drain or in regular trash.

Use a licensed professional waste disposal service to dispose of this material.
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Quantitative Data Summary

Due to the limited availability of a specific SDS, quantitative safety data is largely absent. The
following table summarizes the known information and highlights the data gaps.

Parameter Value Source
CAS Number 98627-69-1 [1][2113]14]1(5]
Molecular Formula C3H10N202 [L112]031[4]
Molecular Weight 106.12 g/mol [4]
Appearance Liquid [4]

-20°C (long-term)[1][2], 2-8°C

Storage Temperature
(short-term)

Occupational Exposure Limits Not established

Glove Material Breakthrough ,
] Not established
Time

LD50/LC50 Not established

Logical Workflow for Handling 1,3-Bis-aminooxy
Propane
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Caption: Workflow for the safe handling of 1,3-Bis-aminooxy propane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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